Cas no 1805600-02-5 (Ethyl 3-bromomethyl-2-nitrobenzoate)

• Product Name: Ethyl 3-bromomethyl-2-nitrobenzoate
• CAS No: 1805600-02-5
• MF: C₁₀H₁₀BrNO₄
• MW: 288.094702243805
• CID: 4956882
• Update Time: 2025-06-08

Ethyl 3-bromomethyl-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromomethyl-2-nitrobenzoate

• Inchi： 1S/C10H10BrNO4/c1-2-16-10(13)8-5-3-4-7(6-11)9(8)12(14)15/h3-5H,2,6H2,1H3
• InChI Key： LZLMGKAQPADAGI-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=C(C(=O)OCC)C=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 266
• XLogP3: 2.5
• Topological Polar Surface Area: 72.1

Additional information on Ethyl 3-bromomethyl-2-nitrobenzoate

Research Brief on Ethyl 3-bromomethyl-2-nitrobenzoate (CAS: 1805600-02-5) in Chemical Biology and Pharmaceutical Applications

Ethyl 3-bromomethyl-2-nitrobenzoate (CAS: 1805600-02-5) is a chemically significant intermediate that has garnered attention in recent pharmaceutical and chemical biology research. This compound, characterized by its bromomethyl and nitro functional groups, serves as a versatile building block in the synthesis of complex molecules, particularly in drug discovery and development. Recent studies highlight its role in the construction of bioactive scaffolds, including kinase inhibitors and antimicrobial agents, underscoring its importance in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of Ethyl 3-bromomethyl-2-nitrobenzoate as a precursor in the synthesis of novel tyrosine kinase inhibitors. The research demonstrated that the bromomethyl group facilitates efficient alkylation reactions, enabling the introduction of diverse pharmacophores. The nitro group, meanwhile, was leveraged for subsequent reduction and cyclization steps, yielding heterocyclic cores with potent inhibitory activity against EGFR and VEGFR-2. These findings suggest that this compound could play a pivotal role in developing next-generation targeted cancer therapies.

Further investigations into its reactivity have revealed its utility in photoaffinity labeling, a technique critical for identifying drug-protein interactions. A 2024 ACS Chemical Biology paper detailed the incorporation of Ethyl 3-bromomethyl-2-nitrobenzoate into probe molecules, where its nitro group was modified to a photoreactive diazirine. This adaptation allowed for covalent cross-linking upon UV irradiation, enabling the mapping of binding sites in proteomic studies. Such applications are invaluable for elucidating mechanisms of action in drug development.

In addition to its synthetic applications, the safety and handling of Ethyl 3-bromomethyl-2-nitrobenzoate have been addressed in recent regulatory reviews. The European Chemicals Agency (ECHA) updated its classification in 2023, emphasizing the need for controlled handling due to its potential skin sensitization properties. Concurrently, advancements in green chemistry have proposed solvent-free mechanochemical methods to reduce hazardous waste during its use, aligning with sustainable pharmaceutical manufacturing trends.

In conclusion, Ethyl 3-bromomethyl-2-nitrobenzoate (1805600-02-5) remains a cornerstone in chemical biology, bridging synthetic efficiency with functional diversity. Its dual reactivity and adaptability to modern techniques like photoaffinity labeling position it as a critical tool for researchers aiming to address unmet medical needs. Future directions may focus on optimizing its derivatives for enhanced selectivity and reduced off-target effects in therapeutic contexts.